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Compound of Interest

Compound Name: 3-Amino-4-fluorobenzonitrile

Cat. No.: B1285375

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 3-
Amino-4-fluorobenzonitrile (CAS No. 859855-53-1). Adherence to these procedures is critical
to ensure personnel safety and environmental protection. This compound is classified as
hazardous, and its disposal is regulated.

Immediate Safety Protocols & Hazard Summary

3-Amino-4-fluorobenzonitrile is harmful if swallowed, in contact with skin, or if inhaled, and it
causes skin and serious eye irritation[1]. Therefore, strict adherence to safety protocols is
mandatory during handling and disposal.

Personal Protective Equipment (PPE):

e Hand Protection: Wear appropriate chemical-resistant gloves.

o Eye/Face Protection: Use safety glasses with side-shields or goggles.

o Skin and Body Protection: Wear a lab coat, and ensure skin is not exposed.

» Respiratory Protection: If dust formation is possible, use a NIOSH/MSHA or European
Standard EN 149 approved respirator[2].

In Case of Exposure:
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o Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. If skin
irritation persists, seek medical attention[2][3].

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention[3].

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Get
medical attention if symptoms occur[2][3].

 Ingestion: Clean mouth with water and drink plenty of water afterward. Get medical attention
if symptoms occur[2][3].

Hazard Classification Data

Hazard GHS Hazard
e Category Source
Classification Statement

- H302: Harmful if
Acute Toxicity, Oral Category 4 [1]
swallowed

o H312: Harmful in
Acute Toxicity, Dermal  Category 4 ) ) [1]
contact with skin

Acute Toxicity, H332: Harmful if

) Category 4 ) [1]
Inhalation inhaled
Skin H315: Causes skin

. L Category 2 o [1]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

o Category 2A o [1]

Damage/Eye lrritation eye irritation

Step-by-Step Disposal Procedure

Disposal of 3-Amino-4-fluorobenzonitrile must be handled as hazardous waste. Do not
discharge it into drains or the environment[2][3][4].

» Waste Identification and Segregation:

o Classify 3-Amino-4-fluorobenzonitrile waste as "Halogenated Organic Waste"[5].
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o Do not mix with non-halogenated organic waste, as this can interfere with recycling and
disposal processes|[5].

o Keep it separate from incompatible materials such as strong oxidizing agents, strong
acids, and strong bases|[2].

o Containerization:

o Use a suitable, clearly labeled, and closed container for waste collection. The original
product container is often a good option for unused material[2][6].

o Ensure the container is in good condition, free from leaks, and compatible with the
chemical[6].

o The container should be stored in a cool, dry, and well-ventilated area, away from heat
and sources of ignition[2][4].

e Labeling:

o Clearly label the waste container with "Hazardous Waste," the chemical name "3-Amino-
4-fluorobenzonitrile,” and any other identifiers required by your institution or local
regulations.

o Spill Management:
o In case of a spill, ensure adequate ventilation and wear appropriate PPE[2].

o Avoid dust formation. Sweep up the solid material and shovel it into a suitable container
for disposal[2][4].

o Remove all sources of ignition[2][4].
» Disposal Request and Collection:

o Dispose of the contents and container in accordance with local, regional, and national
hazardous waste regulations[2][4].
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o Arrange for pickup by your institution's environmental health and safety (EHS) department
or a licensed chemical waste disposal service[6]. Do not transport hazardous waste
yourself[6].

Disposal Workflow Diagram
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Preparation & Segregation
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Caption: Workflow for the safe disposal of 3-Amino-4-fluorobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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